![molecular formula C17H16N2O B7477381 N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide](/img/structure/B7477381.png)
N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide
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Overview
Description
N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which plays a critical role in the development and progression of B-cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.
Mechanism of Action
N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide binds to the active site of BTK and inhibits its activity, thereby blocking the downstream signaling pathways that promote cell survival and proliferation in B-cell malignancies. This leads to the induction of apoptosis and the suppression of tumor growth.
Biochemical and physiological effects:
In addition to its anti-tumor effects, this compound has been shown to have immunomodulatory effects, including the inhibition of B-cell activation and proliferation, the suppression of cytokine production, and the modulation of T-cell function. These effects may contribute to the overall efficacy of this compound in the treatment of B-cell malignancies.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide is its specificity for BTK, which minimizes off-target effects and reduces the potential for toxicity. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
For the development of N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide include the evaluation of its efficacy in combination with other agents, such as chemotherapy and immunotherapy, as well as the exploration of its potential in other B-cell malignancies and autoimmune diseases. Additionally, further studies are needed to elucidate the long-term safety and efficacy of this compound in clinical settings.
Synthesis Methods
The synthesis of N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide involves several steps, including the reaction of 4-(cyanomethyl)benzyl chloride with 2,3-dimethylbenzamide in the presence of a base and a palladium catalyst to yield the intermediate compound. The intermediate is then treated with a reducing agent to obtain the final product, this compound.
Scientific Research Applications
N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, this compound has demonstrated potent inhibition of BTK activity and has shown efficacy in suppressing tumor growth and inducing apoptosis in B-cell malignancies.
properties
IUPAC Name |
N-[4-(cyanomethyl)phenyl]-2,3-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O/c1-12-4-3-5-16(13(12)2)17(20)19-15-8-6-14(7-9-15)10-11-18/h3-9H,10H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWNROTZKQMSLAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NC2=CC=C(C=C2)CC#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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